Cas no 1807939-52-1 (tert-butyl N-[endo-3-azabicyclo[3.1.1]heptan-6-yl]carbamate;oxalic acid)

• Product Name: tert-butyl N-[endo-3-azabicyclo[3.1.1]heptan-6-yl]carbamate;oxalic acid
• CAS No: 1807939-52-1
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD28397629
• CID: 4619108
• PubChem ID: 119031115
• Update Time: 2025-07-22

tert-butyl N-[endo-3-azabicyclo[3.1.1]heptan-6-yl]carbamate;oxalic acid Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(1R,5S,6r)-3-azabicyclo[3.1.1]heptan-6-yl]carbamate
• rac- oxalic acid tert-butyl N-[(1R,5S,6r)-3-azabicyclo[3.1.1]heptan-6-yl]carbamate, endo
• tert-Butyl N-[(1R,5S,6s)-3-azabicyclo[3.1.1]heptan-6-yl]carbamate Oxalic Acid
• tert-Butyl N-[endo-3-azabicyclo[3.1.1]heptan-6-yl]carbamate oxalic acid
• tert-butyl N-[endo-3-azabicyclo[3.1.1]heptan-6-yl]carbamate;oxalic acid

• MDL： MFCD28397629
• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-9-7-4-8(9)6-12-5-7/h7-9,12H,4-6H2,1-3H3,(H,13,14)/t7-,8+,9+
• InChI Key： WULUIRLXYWAJQJ-BRPSZJMVSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@H]1[C@]2([H])C[C@@]1([H])CNC2

Additional information on tert-butyl N-[endo-3-azabicyclo[3.1.1]heptan-6-yl]carbamate;oxalic acid

Recent Advances in the Study of tert-butyl N-[endo-3-azabicyclo[3.1.1]heptan-6-yl]carbamate;oxalic acid (CAS: 1807939-52-1)

The compound tert-butyl N-[endo-3-azabicyclo[3.1.1]heptan-6-yl]carbamate;oxalic acid (CAS: 1807939-52-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bicyclic structure and oxalic acid moiety, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and pain management. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key advancements in the study of this compound is the optimization of its synthetic route. Researchers have developed a more efficient and scalable method for producing tert-butyl N-[endo-3-azabicyclo[3.1.1]heptan-6-yl]carbamate;oxalic acid, which is crucial for its further evaluation in preclinical and clinical settings. The improved synthesis involves a series of stereoselective reactions, ensuring high purity and yield of the final product. This progress addresses previous challenges related to the complexity of the bicyclic framework and the sensitivity of the oxalic acid group.

Pharmacological studies have revealed that this compound exhibits high affinity for specific neurotransmitter receptors, particularly those involved in modulating pain and cognitive functions. In vitro and in vivo experiments have demonstrated its efficacy in reducing neuropathic pain and improving cognitive performance in animal models. These findings suggest that tert-butyl N-[endo-3-azabicyclo[3.1.1]heptan-6-yl]carbamate;oxalic acid could serve as a lead compound for the development of novel analgesics and neuroprotective agents.

Furthermore, recent investigations into the compound's mechanism of action have uncovered its role in modulating intracellular signaling pathways. It has been shown to inhibit key enzymes involved in inflammatory responses, thereby reducing oxidative stress and neuronal damage. These properties make it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additional studies are underway to explore its pharmacokinetics and safety profile, which are critical for its transition into clinical trials.

In conclusion, the latest research on tert-butyl N-[endo-3-azabicyclo[3.1.1]heptan-6-yl]carbamate;oxalic acid (CAS: 1807939-52-1) highlights its therapeutic potential and provides a solid foundation for future drug development efforts. The advancements in synthesis, coupled with a deeper understanding of its pharmacological effects, position this compound as a promising candidate for addressing unmet medical needs in CNS disorders and pain management. Continued research in this area is expected to yield further breakthroughs, paving the way for innovative treatments.